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Compound of Interest

Compound Name: GNE-955

Cat. No.: B15614057

Abstract

This document provides a detailed protocol for the preparation of stock and working solutions
of GNE-955, a potent, ATP-competitive, pan-inhibitor of PIM kinases. PIM kinases (PIM1,
PIM2, and PIM3) are crucial serine/threonine kinases that regulate cell survival, proliferation,
and apoptosis.[1][2] Overexpression of PIM kinases is associated with various hematologic
malignancies and solid tumors, making them a significant target for cancer therapy.[3][4][5]
GNE-955 demonstrates high inhibitory potency against all three PIM isoforms.[3][6][7] Accurate
and consistent preparation of GNE-955 solutions is critical for obtaining reliable and
reproducible results in downstream biological assays, such as cell viability, western blotting,
and kinase activity assays.

Introduction to GNE-955

GNE-955 is a small molecule inhibitor belonging to the 5-azaindazole class of compounds.[4]
[5] It potently inhibits PIM1, PIM2, and PIM3 with very low nanomolar Ki values.[6][7] The PIM
kinases are downstream effectors of the JAK/STAT signaling pathway and are constitutively
active.[1][2] They exert their oncogenic effects by phosphorylating a range of downstream
targets involved in cell cycle progression and apoptosis, including BAD, 4EBP1, and p21.[2][3]
[6] By inhibiting PIM kinases, GNE-955 can suppress the phosphorylation of these substrates,
leading to cell cycle arrest and apoptosis in cancer cells.[3][6] This application note outlines the
necessary steps and materials for preparing GNE-955 solutions for in vitro research.
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Physicochemical and Potency Data

Quantitative data for GNE-955 has been compiled from various sources to provide a

comprehensive reference for researchers.

Property

Value

Reference

Chemical Name

(S)-1-(3-methoxy-6-(6-(6-
methylpyrazin-2-yl)-1H-
pyrazolo[4,3-c]pyridin-1-

yl)pyridin-2-yl)piperidin-3-

[8]

amine

Molecular Formula C22H24NsO [6]119]
Molecular Weight 416.48 g/mol [6][9]
CAS Number 1527523-39-2 [6118119]
Appearance Crystalline solid / Powder

PIM1 Ki 0.018 nM [61[7]
PIM2 Ki 0.11 nM [6][7]
PIM3 K 0.08 nM [6][7]

MM.1S Cell ICso

0.5 uM (72 hours)

[3]L6]

Primary Solvent

Dimethyl sulfoxide (DMSO)

Pim Kinase Signaling Pathway

The diagram below illustrates the canonical Pim kinase signaling pathway and the point of
inhibition by GNE-955. Cytokine signaling activates the JAK/STAT pathway, leading to the
transcription of PIM kinases. PIM kinases then phosphorylate downstream targets to promote

cell survival and proliferation.
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Caption: GNE-955 inhibits PIM kinases, preventing downstream pro-survival signaling.

Experimental Protocols
Materials and Equipment

e GNE-955 powder

o Dimethyl sulfoxide (DMSO), anhydrous, cell culture grade

o Sterile 1.5 mL or 2.0 mL microcentrifuge tubes

o Calibrated analytical balance

» Vortex mixer

e Sonicator (optional, water bath or probe)

» Pipettes and sterile, filtered pipette tips

e Cell culture medium or assay buffer (e.g., DMEM, RPMI, PBS)

o Personal Protective Equipment (PPE): lab coat, safety glasses, gloves
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Protocol 1: Preparation of a 10 mM GNE-955 Stock
Solution

This protocol describes the preparation of a high-concentration stock solution in DMSO, which
Is the recommended solvent.

Calculations:
To prepare a 10 mM stock solution of GNE-955 (MW = 416.48 g/mol ):
e Mass (mg) = Molarity (M) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/qg)
e For1mL (0.001L) of a10 mM (0.01 M) solution:
o Mass (mg) = 0.01 mol/L * 0.001 L * 416.48 g/mol * 1000 mg/g = 4.165 mg

Procedure:

Weighing: Carefully weigh out approximately 4.17 mg of GNE-955 powder using an
analytical balance and place it into a sterile microcentrifuge tube. Record the exact weight.

o Solvent Addition: Based on the actual mass recorded, calculate the precise volume of DMSO
required to achieve a 10 mM concentration.

o Volume (pL) = [Mass (mg) / 416.48 ( g/mol )] * 100,000

e Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the
GNE-955 powder.

 Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. The solution should be clear and free of particulates.

e Sonication (Optional): If the compound does not dissolve completely with vortexing, sonicate
the tube in a water bath for 5-10 minutes.

 Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the 10 mM stock solution into
smaller, single-use volumes (e.g., 10-20 pL) in sterile microcentrifuge tubes.
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o Storage: Store the aliquots at -20°C or -80°C for long-term stability. Under these conditions,
the solution should be stable for at least one year.[7]

Protocol 2: Preparation of Working Solutions

Working solutions are prepared by diluting the 10 mM stock solution into a suitable cell culture
medium or assay buffer immediately before use.

Important: The final concentration of DMSO in the assay should be kept low (typically < 0.5%)
to avoid solvent-induced cytotoxicity or off-target effects. Always prepare a vehicle control
(medium/buffer with the same final concentration of DMSO) for your experiments.

Example Dilution (for a final concentration of 5 uM):

o Perform a serial dilution. First, dilute the 10 mM stock solution 1:100 in cell culture medium
to create an intermediate solution of 100 uM.

o Add 2 pL of 20 mM GNE-955 stock to 198 uL of medium.
e Next, dilute the 100 uM intermediate solution 1:20 into the final cell culture volume.
o For a final volume of 2 mL in a well, add 100 pL of the 100 puM intermediate solution.

o This results in a final GNE-955 concentration of 5 uM and a final DMSO concentration of
0.05%.

Workflow for Stock Solution Preparation

The following diagram outlines the logical flow for preparing GNE-955 stock solutions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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